Cas no 2143326-59-2 (2-(3-Acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid)

• Product Name: 2-(3-Acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid
• CAS No: 2143326-59-2
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 5638339
• PubChem ID: 165908676
• Update Time: 2025-10-29

2-(3-Acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278448
• 2143326-59-2
• 2-(3-acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid
• 2-(3-Acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid

• Inchi： 1S/C9H15NO5S/c1-7(11)10-9(5-8(12)13)3-2-4-16(14,15)6-9/h2-6H2,1H3,(H,10,11)(H,12,13)
• InChI Key： LVEWWYTYLZOIPJ-UHFFFAOYSA-N
• SMILES： S1(CCCC(CC(=O)O)(C1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 249.06709375g/mol
• Monoisotopic Mass: 249.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Additional information on 2-(3-Acetamido-1,1-dioxo-1lambda6-thian-3-yl)acetic acid

Introduction to 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic Acid (CAS No. 2143326-59-2)

2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid (CAS No. 2143326-59-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive thian structure and acetamido functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid is composed of a thian ring, which is a sulfur-containing heterocycle, and an acetamido group attached to the ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thian ring, in particular, is known for its ability to form stable sulfone derivatives, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid has shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action as an anti-inflammatory and antioxidant agent positions it as a multifunctional therapeutic molecule.

The pharmacokinetic properties of 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid have also been extensively studied. Its high solubility and stability in physiological conditions contribute to its favorable pharmacokinetic profile. Preclinical studies have shown that this compound has good oral bioavailability and a long half-life, which are desirable attributes for drug development.

In terms of safety, preliminary toxicological assessments have indicated that 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid exhibits low toxicity at therapeutic doses. These findings suggest that it has a wide therapeutic window and a favorable safety profile, making it suitable for further clinical evaluation.

The potential applications of 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid extend beyond inflammation and oxidative stress. Recent research has explored its role in modulating cellular signaling pathways involved in cancer progression. Studies have shown that this compound can inhibit the activation of key signaling molecules such as NF-kB and MAPK, which are implicated in tumor growth and metastasis. These findings open up new avenues for its use as an anticancer agent.

In conclusion, 2-(3-Acetamido-1,1-dioxo-1^λ6-thian-3-yl)acetic acid (CAS No. 2143326-59-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.